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Compound of Interest

Compound Name: 1-Dodecene, 12-iodo-

Cat. No.: B12545230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Dodecene, 12-iodo-, a specialty

chemical with potential applications in organic synthesis and drug development. Due to its lack

of commercial availability from major chemical suppliers, this guide focuses on a feasible

synthetic route, physical and chemical properties of the target compound and its precursors,

and detailed experimental considerations.

Commercial Availability
A thorough search of commercial chemical databases and supplier catalogs indicates that 1-
Dodecene, 12-iodo- (CAS Number not assigned) is not a stock chemical and is unavailable for

direct purchase. Researchers requiring this compound will need to pursue custom synthesis.

The logical precursor for this synthesis, 12-bromo-1-dodecene, is also a specialty chemical,

though it is available from some custom synthesis providers. The more readily available

starting material for the synthesis of these C12 functionalized alkenes is 1-dodecene.

Physicochemical Data
The following table summarizes the key physicochemical properties of the readily available

starting material, 1-dodecene, the key intermediate, 12-bromo-1-dodecene, and the target
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compound, 1-Dodecene, 12-iodo-. Data for the iodo- compound are estimated based on the

properties of similar long-chain alkyl iodides.

Property 1-Dodecene
12-Bromo-1-
dodecene

1-Dodecene, 12-
iodo-

CAS Number 112-41-4 99828-63-4 Not Assigned

Molecular Formula C₁₂H₂₄ C₁₂H₂₃Br C₁₂H₂₃I

Molecular Weight (

g/mol )
168.32 247.22 294.22

Appearance Colorless liquid
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid

(Expected)

Boiling Point (°C) 213-216 ~277 (Predicted) ~310 (Predicted)

Melting Point (°C) -35 N/A N/A

Density (g/mL at

20°C)
0.758 ~1.05 ~1.23 (Estimated)

Solubility

Insoluble in water;

soluble in ethanol,

ether, acetone.

Insoluble in water;

soluble in organic

solvents.

Insoluble in water;

soluble in organic

solvents.

Proposed Synthesis Workflow
The most practical approach for the synthesis of 1-Dodecene, 12-iodo- is a two-step process

starting from the commercially available 1-dodecene. The first step involves the anti-

Markovnikov hydrobromination of 1-dodecene to yield 12-bromo-1-dodecene. The subsequent

step is a Finkelstein reaction to substitute the bromine atom with iodine.

Proposed two-step synthesis of 1-Dodecene, 12-iodo- from 1-dodecene.

Experimental Protocols
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Step 1: Synthesis of 12-Bromo-1-dodecene (Anti-
Markovnikov Hydrobromination)
This procedure is adapted from established methods for the anti-Markovnikov addition of HBr

to terminal alkenes.

Materials:

1-Dodecene (1.0 eq)

Hydrobromic acid (48% aqueous solution, excess)

Azobisisobutyronitrile (AIBN) or other radical initiator (catalytic amount)

Anhydrous solvent (e.g., hexane or heptane)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-

dodecene in the anhydrous solvent.

Add the radical initiator (e.g., AIBN).

Slowly add an excess of 48% hydrobromic acid.

Heat the reaction mixture to reflux (typically 80-90 °C) and maintain for several hours.

Monitor the reaction progress by TLC or GC.

After completion, cool the mixture to room temperature and transfer to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by vacuum distillation to obtain 12-bromo-1-dodecene.

Step 2: Synthesis of 1-Dodecene, 12-iodo- (Finkelstein
Reaction)
This is a classic SN2 reaction where the bromide is exchanged for an iodide.[1][2] The reaction

is driven to completion by the precipitation of sodium bromide in acetone.

Materials:

12-Bromo-1-dodecene (1.0 eq)

Sodium iodide (NaI, 1.5 - 3.0 eq)

Anhydrous acetone

Diethyl ether or other extraction solvent

Deionized water

Anhydrous sodium thiosulfate

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Dissolve 12-bromo-1-dodecene in anhydrous acetone in a round-bottom flask equipped with

a reflux condenser and a magnetic stirrer.

Add sodium iodide to the solution.

Heat the mixture to reflux and maintain for 12-24 hours. A white precipitate of sodium

bromide will form as the reaction progresses.[1][2]

Monitor the reaction by TLC or GC until the starting material is consumed.
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Cool the reaction mixture to room temperature and filter to remove the precipitated sodium

bromide.

Evaporate the acetone under reduced pressure.

Dissolve the residue in diethyl ether and wash with water and a dilute solution of sodium

thiosulfate (to remove any residual iodine).

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude 1-Dodecene, 12-iodo-.

Further purification can be achieved by column chromatography on silica gel if necessary.

Finkelstein Reaction Mechanism
The Finkelstein reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.

The SN2 mechanism of the Finkelstein reaction.

Safety Considerations
1-Dodecene: Combustible liquid. May be fatal if swallowed and enters airways. Causes skin

and eye irritation.[3]

12-Bromo-1-dodecene: Handle with care as with all alkyl bromides, which are generally

irritants and may have lachrymatory effects.

1-Dodecene, 12-iodo-: Alkyl iodides are typically more reactive than the corresponding

bromides and chlorides and can be light-sensitive. Store in a cool, dark place.

Hydrobromic acid: Corrosive and causes severe skin burns and eye damage. Work in a well-

ventilated fume hood and wear appropriate personal protective equipment (PPE).

Acetone: Highly flammable liquid and vapor.

Sodium iodide: May cause skin and eye irritation.

Always consult the Safety Data Sheet (SDS) for each chemical before use and perform a

thorough risk assessment for all experimental procedures.
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This technical guide provides a starting point for researchers interested in the synthesis and

application of 1-Dodecene, 12-iodo-. The provided protocols may require optimization based

on laboratory conditions and available equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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